Dichlorodimethylsilane
Cat. No. B041323
CAS RN:
75-78-5
M. Wt: 129.06 g/mol
InChI Key: LIKFHECYJZWXFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Dichlorodimethylsilane, also known as DMDCS or Dimethyldichlorosilane, is a tetrahedral organosilicon compound with the linear formula (CH3)2SiCl2 . It is a common reagent for the synthesis of optically active ansa-mettallocene polymerization catalysts and is used to prepare a resin-bound siloxane with reactivity towards tertiary alcohols .
Synthesis Analysis
The synthesis of Dichlorodimethylsilane involves the reaction of elemental silicon with methyl chloride in the presence of a copper catalyst . This process is known as the Direct Synthesis or Rochow’s process .Molecular Structure Analysis
Dichlorodimethylsilane has a molecular weight of 129.06 g/mol . The chemical structure of the molecule includes the arrangement of atoms and the chemical bonds that hold the atoms together . The molecule contains a total of 10 bonds, including 4 non-H bonds .Chemical Reactions Analysis
Dichlorodimethylsilane hydrolyzes to form linear and cyclic silicones, compounds containing Si-O backbones . The length of the resulting polymer is dependent on the concentration of chain-ending groups that are added to the reaction mixture . When dichlorodimethylsilane in excess reacts with methylamine, the condensation of the Si-Cl and Si-NH2 groups to give the silazane bond is the basic reaction .Physical And Chemical Properties Analysis
Dichlorodimethylsilane is a liquid at room temperature with a refractive index of n20/D 1.404 (lit.) . It has a boiling point of 70 °C (lit.) and a melting point of -76 °C (lit.) . The density of Dichlorodimethylsilane is 1.07 g/mL at 25 °C (lit.) .Scientific Research Applications
Redistribution Synthesis
Dichlorodimethylsilane plays an important role in addressing the issue of organosilicon by-products in the direct synthesis . The redistribution synthesis mechanism of dichlorodimethylsilane has been investigated using the Density functional theory (DFT) method . The active center involved in the reaction is H provided by the Al–O–H bond, which is an obvious catalytic active center of Bronsted acid .
Production of Polydimethylsiloxane (PDMS)
Dichlorodimethylsilane can be used to produce Polydimethylsiloxane (PDMS), a substitute for vitreous humour in vitreoretinal surgery . PDMS is usually produced from octamethylcyclotetrasiloxane (D4), but Dichlorodimethylsilane is cheaper and easier to obtain than D4 . The PDMS produced had medium- (2.06 Pa·s) and high viscosity (3.59 Pa·s), with densities ranging from 0.96 to 0.99 g/mL .
Preparation of Resin Bound Siloxane
Dichlorodimethylsilane is used to prepare a resin bound siloxane with tertiary alcohols . This process is crucial in the production of various types of resins used in different industries.
Synthesis of Optically Active Ansa-Mettallocene Polymerization Catalysts
Dichlorodimethylsilane is also used as a reagent for the synthesis of optically active ansa-mettallocene polymerization catalysts . These catalysts are important in the polymer industry for the production of various types of polymers.
Precursor to Silicone and Polysilane Compounds
Dichlorodimethylsilane acts as a precursor to silicone and polysilane compounds . These compounds have a wide range of applications in various industries including electronics, automotive, and construction.
Glass Coating
Dichlorodimethylsilane is used in the glass coating to protect it from micro particles . This application is particularly important in the production of high-quality glass products.
Safety And Hazards
Dichlorodimethylsilane is highly flammable and can cause severe skin burns and eye damage . It is harmful if swallowed and may cause respiratory irritation . It is toxic if inhaled and containers may explode when heated . Vapors may form explosive mixtures with air and may travel to the source of ignition and flash back .
Future Directions
The future directions of Dichlorodimethylsilane involve the development of direct synthesis technology in line with the principles of green chemistry . The key importance of these compounds for modern industry, including the semiconductor industry (photovoltaic cells, microprocessors, memory chips, and many other electronic elements), is highlighted .
properties
IUPAC Name |
dichloro(dimethyl)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6Cl2Si/c1-5(2,3)4/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIKFHECYJZWXFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6Cl2Si, Array |
Source
|
| Record name | DIMETHYLDICHLOROSILANE | |
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Related CAS |
30107-43-8 |
Source
|
| Record name | Silane, dichlorodimethyl-, homopolymer | |
| Source | CAS Common Chemistry | |
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DSSTOX Substance ID |
DTXSID9026425 |
Source
|
| Record name | Dimethyldichlorosilane | |
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Molecular Weight |
129.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dimethyldichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 16 °F. Vapor and liquid may cause burns. Denser than water. Vapors heavier than air., Liquid, Clear liquid with a pungent odor; [CAMEO] Colorless liquid with an acrid odor; [MSDSonline], COLOURLESS FUMING LIQUID WITH PUNGENT ODOUR. |
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Boiling Point |
158 °F at 760 mmHg (EPA, 1998), 70.3 °C, 71 °C |
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Flash Point |
16 °F (EPA, 1998), -8.9 °C, 16 °F (-18 °C) (open cup)[Lewis RJ Sr; Hawley's Condensed Chemical Dictionary 15th ed Wiley (2007), -9 °C c.c. |
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Solubility |
Decomposes in water and ethanol, Soluble in benzene and ether, Solubility in water: reaction |
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| Record name | Dimethyldichlorosilane | |
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Density |
1.1 (EPA, 1998) - Denser than water; will sink, 1.064 g/cu cm at 25 °C, Relative density (water = 1): 1.07 |
Source
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Vapor Density |
4.45 (EPA, 1998) - Heavier than air; will sink (Relative to Air), 4.45 (Air= 1), Relative vapor density (air = 1): 4.4 |
Source
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Vapor Pressure |
100 mmHg at 63.5 °F (EPA, 1998), 144.0 [mmHg], 144 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 14.5 |
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Product Name |
Dichlorodimethylsilane | |
Color/Form |
Colorless liquid | |
CAS RN |
75-78-5 |
Source
|
| Record name | DIMETHYLDICHLOROSILANE | |
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| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/361 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | DIMETHYLDICHLOROSILANE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0870 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
-123 °F (EPA, 1998), -16 °C, -76 °C |
Source
|
| Record name | DIMETHYLDICHLOROSILANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/583 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Dimethyldichlorosilane | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/361 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | DIMETHYLDICHLOROSILANE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0870 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
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| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Reactant of Route 1
Dichlorodimethylsilane
Reactant of Route 2
Dichlorodimethylsilane
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
3-Methylisonicotinonitrile
7584-05-6
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